Cas no 20566-80-7 (3-nitro-5-(trifluoromethyl)benzonitrile)
20566-80-7 structure
Product Name:3-nitro-5-(trifluoromethyl)benzonitrile
CAS No:20566-80-7
MF:C8H3F3N2O2
MW:216.116832017899
MDL:MFCD03412207
CID:88190
PubChem ID:10727433
Update Time:2025-04-18
3-nitro-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-5-nitrobenzotrifluoride
- 3-Nitro-5-(trifluoromethyl)benzonitrile
- 3-nitro-5-trifluoromethylbenzonitrile
- Benzonitrile, 3-nitro-5-(trifluoromethyl)-
- PubChem4857
- FSQINZQIPFZWKX-UHFFFAOYSA-N
- SBB064361
- CL8197
- PC9255
- CM13142
- AM61837
- AS01747
- SY030511
- ST2417676
- AB0
- CS-0157686
- AKOS005063727
- SCHEMBL2480998
- DTXSID10444032
- AC-4130
- DS-0846
- MFCD03412207
- A4470
- 20566-80-7
- FT-0651196
- DTXCID80394853
- 820-673-1
- 3-nitro-5-(trifluoromethyl)benzonitrile
-
- MDL： MFCD03412207
- Inchi： 1S/C8H3F3N2O2/c9-8(10,11)6-1-5(4-12)2-7(3-6)13(14)15/h1-3H
- InChI Key： FSQINZQIPFZWKX-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C#N)C=C(C=1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 216.01500
- Monoisotopic Mass: 216.01466183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6
- XLogP3: 2.4
Experimental Properties
- Density: 1.498
- Boiling Point: 241.8℃ at 760 mmHg
- Flash Point: 100.047 °C
- Refractive Index: 1.499
- PSA: 69.61000
- LogP: 3.00848
3-nitro-5-(trifluoromethyl)benzonitrile Security Information
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R20/21/22; R36/37/38
3-nitro-5-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 074113-5g |
3-nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 95+% | 5g |
1169CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 074113-100g |
3-nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 95+% | 100g |
9070CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 074113-25g |
3-nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 95+% | 25g |
3493CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZF998-1g |
3-nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 98% | 1g |
125.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZF998-5g |
3-nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 98% | 5g |
504.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZF998-200mg |
3-nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 98% | 200mg |
55.0CNY | 2021-07-13 | |
| Fluorochem | 045072-1g |
3-Nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 95% | 1g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 045072-5g |
3-Nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 95% | 5g |
￡40.00 | 2022-03-01 | |
| Fluorochem | 045072-25g |
3-Nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 95% | 25g |
￡131.00 | 2022-03-01 | |
| Apollo Scientific | PC9255-1g |
3-Cyano-5-nitrobenzotrifluoride |
20566-80-7 | 97% | 1g |
£15.00 | 2025-02-22 |
3-nitro-5-(trifluoromethyl)benzonitrile Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
20566-80-7 (3-nitro-5-(trifluoromethyl)benzonitrile) Related Products
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